Cas no 66244-09-5 (Benzoyl isocyanate, 3-(trifluoromethyl)-)

• Product Name: Benzoyl isocyanate, 3-(trifluoromethyl)-
• CAS No: 66244-09-5
• MF: C₉H₄F₃NO₂
• MW: 215.128772735596
• CID: 1706645
• Update Time: 2024-08-31

Benzoyl isocyanate, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 3-(trifluoromethyl)-

• Inchi： 1S/C9H4F3NO2/c10-9(11,12)7-3-1-2-6(4-7)8(15)13-5-14/h1-4H
• InChI Key： ZRJPWJRRRNJDHF-UHFFFAOYSA-N
• SMILES： C(N=C=O)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 215.01942

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 222.2±40.0 °C(Predicted)
• PSA: 46.5